Cas no 88946-21-8 (2-Benzothiazolesulfenamide, 6-ethoxy-N-methyl-)
88946-21-8 structure
Product Name:2-Benzothiazolesulfenamide, 6-ethoxy-N-methyl-
CAS No:88946-21-8
MF:C10H12N2OS2
MW:240.345079421997
CID:618865
PubChem ID:71320820
Update Time:2025-04-19
2-Benzothiazolesulfenamide, 6-ethoxy-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolesulfenamide, 6-ethoxy-N-methyl-
- N-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]methanamine
- 88946-21-8
- DTXSID80750697
-
- Inchi: 1S/C10H12N2OS2/c1-3-13-7-4-5-8-9(6-7)14-10(12-8)15-11-2/h4-6,11H,3H2,1-2H3
- InChI Key: JKEHWMLBAQXACV-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC(=CC1=2)OCC)SNC
Computed Properties
- Exact Mass: 240.03910536g/mol
- Monoisotopic Mass: 240.03910536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 87.7Ų
2-Benzothiazolesulfenamide, 6-ethoxy-N-methyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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